Cas no 79524-99-5 (5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione)

79524-99-5 structure
Product name:5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione
- 5-[(3,4-diethoxyphenyl)methyl]-1,3-thiazolidine-2,4-dione
- DTXSID001000564
- IWDNIIVQLPLASA-UHFFFAOYSA-N
- 2,4-Thiazolidinedione, 5-((3,4-diethoxyphenyl)methyl)-
- 79524-99-5
- 5-(3,4-diethoxybenzyl)thiazolidine-2,4-dione
- BRN 5565232
- 5-((3,4-Diethoxyphenyl)methyl)-2,4-thiazolidinedione
- SCHEMBL11163083
- 5-[(3,4-Diethoxyphenyl)methyl]-4-hydroxy-1,3-thiazol-2(5H)-one
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- Inchi: InChI=1S/C14H17NO4S/c1-3-18-10-6-5-9(7-11(10)19-4-2)8-12-13(16)15-14(17)20-12/h5-7,12H,3-4,8H2,1-2H3,(H,15,16,17)
- InChI Key: IWDNIIVQLPLASA-UHFFFAOYSA-N
- SMILES: CCOC1=C(C=C(C=C1)CC2C(=O)NC(=O)S2)OCC
Computed Properties
- Exact Mass: 295.08782920g/mol
- Monoisotopic Mass: 295.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 89.9Ų
5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione Related Literature
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
79524-99-5 (5-(3,4-diethoxybenzyl)-1,3-thiazolidine-2,4-dione) Related Products
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